Cas no 106011-27-2 (Pentanenitrile, 4-hydroxy-2-methylene-)

• Product Name: Pentanenitrile, 4-hydroxy-2-methylene-
• CAS No: 106011-27-2
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 1168157
• PubChem ID: 14266427
• Update Time: 2025-04-20

Pentanenitrile, 4-hydroxy-2-methylene- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 4-hydroxy-2-methylene-
• 4-hydroxy-2-methylidenepentanenitrile
• DTXSID20558174
• 106011-27-2
• SCHEMBL10486676

• Inchi： 1S/C6H9NO/c1-5(4-7)3-6(2)8/h6,8H,1,3H2,2H3
• InChI Key： SSCDBXZBKVMZDL-UHFFFAOYSA-N
• SMILES： OC(C)CC(C#N)=C

Computed Properties

• Exact Mass: 305.11655
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 85.48